![molecular formula C6H15ClNOP B2915725 4-Ethyl-1,4-azaphosphinane 4-oxide hydrochloride CAS No. 1003315-38-5](/img/structure/B2915725.png)
4-Ethyl-1,4-azaphosphinane 4-oxide hydrochloride
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4-Ethyl-1,4-azaphosphinane 4-oxide hydrochloride, also known as 4-ethyl-1,4lambda5-azaphosphinan-4-one hydrochloride, is a chemical compound with the CAS Number: 1003315-38-5 . It has a molecular weight of 183.62 .
Molecular Structure Analysis
The InChI code for this compound is 1S/C6H14NOP.ClH/c1-2-9(8)5-3-7-4-6-9;/h7H,2-6H2,1H3;1H . This code provides a specific representation of the molecule’s structure.Physical And Chemical Properties Analysis
This compound is a powder at room temperature .Scientific Research Applications
Synthesis and Biological Applications
Research on related heterocyclic compounds like "3-ethyl-2-isopropyl-3,5-dimethyl-1,4,2-diazaphosphorine 2-oxide" has shown significant biological effects. For instance, one study demonstrated that these compounds could significantly stimulate wheat growth at certain concentrations, highlighting their potential in agricultural applications (Fagadar-Cosma, Fagadar-Cosma, & Laichici, 2005).
Material Science and Nanotechnology
Phosphine oxide polymers have been developed for transferring nanoparticles from organic solvents to water, maintaining their physical properties and reactivities. This technology is crucial for applications in nanotechnology and material sciences, where manipulating nanoparticles' solubility and stability is essential (Kim et al., 2005).
Drug Delivery Systems
Amphiphilic block copolymers, related to the structural family of "4-Ethyl-1,4-azaphosphinane 4-oxide hydrochloride," have found extensive use in pharmaceutical applications. These copolymers can form nanoscopic core/shell structures in aqueous solutions, acting as reservoirs for hydrophobic drugs. The versatility of these systems in drug solubilization, stabilization, and modification of pharmacokinetic profiles marks a significant advancement in drug delivery technologies (Adams, Lavasanifar, & Kwon, 2003).
Safety and Hazards
The compound is classified as dangerous with the signal word "Danger" . Hazard statements include H301 (Toxic if swallowed) and H350 (May cause cancer) . Precautionary statements include P201 (Obtain special instructions before use), P202 (Do not handle until all safety precautions have been read and understood), and P281 (Use personal protective equipment as required) .
properties
IUPAC Name |
4-ethyl-1,4λ5-azaphosphinane 4-oxide;hydrochloride |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H14NOP.ClH/c1-2-9(8)5-3-7-4-6-9;/h7H,2-6H2,1H3;1H |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HPNSBWCVEKQYFC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCP1(=O)CCNCC1.Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H15ClNOP |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
183.61 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1003315-38-5 |
Source
|
Record name | 4-ethyl-1,4lambda5-azaphosphinan-4-one hydrochloride | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.